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Compound of Interest

Compound Name: 2-Chloro-6-iodoaniline

Cat. No.: B1317141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and hazards

associated with 2-Chloro-6-iodoaniline. Due to the limited availability of specific toxicological

data for this compound, information from the closely related and structurally similar compound,

2-chloroaniline, is used as a surrogate for quantitative hazard assessment and is duly noted.

This guide is intended for use by professionals in research and development who are trained in

handling hazardous materials.

Hazard Identification and GHS Classification
2-Chloro-6-iodoaniline is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data for 2-Chloro-6-iodoaniline and similar haloanilines.
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H301: Toxic if swallowed.[1]

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P361: Take off immediately all contaminated clothing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Data
Quantitative toxicological data for 2-Chloro-6-iodoaniline is not readily available. The following

tables summarize acute toxicity data for the surrogate compound, 2-chloroaniline. These

values should be used as an estimation of the potential toxicity of 2-Chloro-6-iodoaniline.

Table 1: Acute Toxicity Data for 2-Chloroaniline

Route of
Exposure

Species Test Value Reference

Oral Rat LD50 1016 mg/kg bw

Oral Mouse LD50 256 mg/kg bw [1]

Dermal Rat LD50 1000 mg/kg bw [2]

Dermal Rabbit LD50 >200 mg/kg bw [2]

Inhalation

(aerosol)
Rat LC50 (4h) 4.2 - 6.1 mg/L air

Inhalation

(vapor)
Rat LC50 (4h) >4.406 mg/L air

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; bw: body weight.

Mechanism of Toxicity
The primary mechanism of toxicity for chloroanilines is the induction of methemoglobinemia.[3]

[4][5] This condition arises from the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to the

ferric state (Fe³⁺), rendering it incapable of binding and transporting oxygen. This leads to

cyanosis (a bluish discoloration of the skin and mucous membranes) and, in severe cases, can

result in life-threatening hypoxia.[3][4][5]

The metabolic activation of chloroanilines is a key step in their toxicity. Cytochrome P450

enzymes in the liver can metabolize these compounds to reactive intermediates, such as

hydroxylamines and nitroso compounds, which are potent oxidizing agents that drive the

formation of methemoglobin.[6][7]
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Experimental Protocols
Standardized protocols for assessing the toxicity of chemical substances are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).
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For in vitro cytotoxicity assessment, common methods include the MTT and LDH assays.

Acute Toxicity Testing (OECD Guidelines)
Table 2: Relevant OECD Guidelines for Acute Toxicity Testing

Guideline No. Test Principle

OECD 423
Acute Oral Toxicity – Acute

Toxic Class Method

A stepwise procedure with the

use of a minimum number of

animals per step to classify a

substance into one of a series

of toxicity classes.[8][9][10][11]

[12]

OECD 402 Acute Dermal Toxicity

A substance is applied to the

skin of experimental animals in

graduated doses to determine

the toxic effects.[13][14][15]

[16][17]

OECD 403 Acute Inhalation Toxicity

Animals are exposed to the

substance via inhalation for a

defined period to determine

the concentration that causes

mortality.[18][19][20][21][22]

In Vitro Cytotoxicity Assays
4.2.1. MTT Assay Protocol (General)

This assay measures cell viability based on the metabolic activity of mitochondria.

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of 2-Chloro-6-iodoaniline
for a specified duration (e.g., 24, 48, or 72 hours).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://www.scribd.com/document/844725628/424
https://search.library.doc.gov/discovery/fulldisplay?vid=01USDOC_INST%3A01USDOC&docid=alma991000320433604716&context=L
https://ebooks.mpdl.mpg.de/ebooks/Record/EB000318682
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.slideshare.net/slideshow/oecd-acutesubacte-sub-chronic-dermal-toxicity-studies402-410-411/115351368
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/product/b1317141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

[23][24]

Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan

crystals.[25]

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.[24] Cell viability is proportional to the absorbance.

4.2.2. LDH Cytotoxicity Assay Protocol (General)

This assay quantifies cell death by measuring the release of lactate dehydrogenase (LDH) from

damaged cells.

Cell Seeding and Treatment: Prepare and treat cells in a 96-well plate as described for the

MTT assay.

Supernatant Collection: After the treatment period, centrifuge the plate and carefully collect

the supernatant from each well.

LDH Reaction: Add the LDH reaction mixture to the supernatant in a new 96-well plate.[26]

[27]

Incubation: Incubate the plate at room temperature, protected from light, for approximately

30 minutes.[27][28]

Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm.[27][29] The

amount of LDH released is proportional to the number of dead cells.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling 2-Chloro-6-iodoaniline.

5.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-

toe shoes.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates, especially when handling the solid form or when ventilation

is inadequate.

5.2. Handling and Storage

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Store in a tightly closed container in a cool, dry, and dark place.

Keep away from incompatible materials such as strong oxidizing agents and acids.

5.3. First Aid Measures

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[30]

If on Skin: Immediately take off all contaminated clothing. Wash skin with plenty of soap and

water. Seek immediate medical attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.[30]

5.4. Disposal

Dispose of 2-Chloro-6-iodoaniline and its containers as hazardous waste in accordance with

local, state, and federal regulations. Do not allow it to enter the environment.

Emergency Response Workflow
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The following diagram outlines a logical workflow for responding to an accidental exposure to

2-Chloro-6-iodoaniline.

Exposure Incident

Immediate Actions

Assessment & Medical Attention

Follow-up

Accidental Exposure
(Inhalation, Dermal, Ocular, Ingestion)

Evacuate Area
(if necessary) Remove from Source of Exposure
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(as per First Aid)

Assess Severity of Symptoms

Seek Immediate
Medical Attention

Provide SDS to
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Review and Revise
Safety Procedures
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Click to download full resolution via product page

This guide provides a summary of the available safety and hazard information for 2-Chloro-6-
iodoaniline. It is crucial for all personnel handling this compound to be thoroughly familiar with

its potential hazards and to implement all necessary safety precautions. Always refer to the

most current Safety Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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